Cas no 1804148-01-3 (2-Bromo-1H-benzimidazole-7-acetic acid)

• Product Name: 2-Bromo-1H-benzimidazole-7-acetic acid
• CAS No: 1804148-01-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4826252
• Update Time: 2025-06-13

2-Bromo-1H-benzimidazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1H-benzimidazole-7-acetic acid

• Inchi： 1S/C9H7BrN2O2/c10-9-11-6-3-1-2-5(4-7(13)14)8(6)12-9/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： WBFGKAXGQSTHKF-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C=CC=C2CC(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 66

Additional information on 2-Bromo-1H-benzimidazole-7-acetic acid

Research Brief on 2-Bromo-1H-benzimidazole-7-acetic acid (CAS: 1804148-01-3): Recent Advances and Applications

2-Bromo-1H-benzimidazole-7-acetic acid (CAS: 1804148-01-3) is a benzimidazole derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and cancer therapy. This research brief consolidates the latest findings on this compound, focusing on its synthetic pathways, biological activities, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-Bromo-1H-benzimidazole-7-acetic acid as a precursor for novel kinase inhibitors. The research demonstrated its efficacy in modulating the activity of tyrosine kinases, which are critical targets in oncology. The compound's bromo and acetic acid functional groups were found to enhance binding affinity and selectivity, making it a promising scaffold for further optimization. Molecular docking studies further supported its potential in designing next-generation kinase inhibitors with reduced off-target effects.

In addition to its role in kinase inhibition, recent investigations have uncovered the compound's utility in antimicrobial drug development. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into hybrid molecules exhibiting potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings underscore its potential as a building block for novel antimicrobial agents.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-1H-benzimidazole-7-acetic acid have been achieved through green chemistry approaches. A 2024 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free, catalytic method for its synthesis, significantly improving yield (up to 85%) while minimizing environmental impact. This progress addresses previous challenges in large-scale production, facilitating its broader adoption in pharmaceutical manufacturing.

Looking ahead, the unique structural features of 2-Bromo-1H-benzimidazole-7-acetic acid continue to inspire innovative applications. Ongoing clinical trials are evaluating its derivatives as potential treatments for inflammatory diseases, leveraging its observed COX-2 inhibitory activity. Furthermore, computational studies suggest unexplored potential in neurodegenerative disease modulation, particularly in targeting protein misfolding pathways. As research progresses, this compound is poised to remain a focal point in multidisciplinary drug discovery efforts.